Cas no 368836-72-0 (2,4-Pentadienamide,2-cyano-5-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E,4E)-)

• Product name: 2,4-Pentadienamide,2-cyano-5-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E,4E)-
• CAS No: 368836-72-0
• MF: C₁₉H₁₆N₂O₃
• MW: 320.34194
• CID: 1480031
• PubChem ID: 9861871

2,4-Pentadienamide,2-cyano-5-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienamide,2-cyano-5-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E,4E)-
• (2E,4E)-N-benzyl-2-cyano-5-(3,4-dihydroxyphenyl)penta-2,4-dienamide
• (E,E)-2-(Benzylaminocarbonyl)-3-(3,4-dihydroxystyryl)acrylonitrile
• N-benzyl-2-cyano-5-(3,4-dihydroxyphenyl)penta-2,4-dienamide
• 2-(benzylaminocarbonyl)-3-(3,4-dihydroxystyryl)acrylonitrile
• DTCCYSMPUUYHOF-LHQXNBGVSA-N
• 2-?Cyano-?5-?(3,?4-?dihydroxyphenyl)?-?N-?(phenylmethyl)?-2,?4-?pentadienamide
• 1110670-40-0
• DTXSID90190368
• Q27289723
• Tyrene CR4
• (E,E)-2-(Benzylaminocarbonyl)-3- (3,4-dihydroxystyryl)acrylonitrile
• Tyrene CR-4
• CHEMBL5095023
• SCHEMBL3956490
• T669M1395I
• LS-104
• UNII-T669M1395I
• 2,4-Pentadienamide, 2-cyano-5-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E,4E)-
• SCHEMBL3956495
• J-002517
• 368836-72-0

• Inchi： InChI=1S/C19H16N2O3/c20-12-16(19(24)21-13-15-5-2-1-3-6-15)8-4-7-14-9-10-17(22)18(23)11-14/h1-11,22-23H,13H2,(H,21,24)/b7-4+,16-8+
• InChI Key： DTCCYSMPUUYHOF-LHQXNBGVSA-N
• SMILES： O=C(NCC1=CC=CC=C1)/C(C#N)=C/C=C/C2=CC=C(O)C(O)=C2

Computed Properties

• Exact Mass: 320.11618
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų
• XLogP3: 3.1

Experimental Properties

• Color/Form: Solid powder
• PSA: 93.35

2,4-Pentadienamide,2-cyano-5-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E,4E)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).